Cas no 1142202-66-1 (3-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid)

3-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid structure
1142202-66-1 structure
Product Name:3-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
CAS No:1142202-66-1
MF:C13H13N3O3S
MW:291.325621366501
MDL:MFCD12028238
CID:3159667
PubChem ID:25220613
Update Time:2025-04-21

3-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-{[(4-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
    • 3-(5-([(4-Methylphenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)propanoic acid
    • 3-(5-[[(4-METHYLPHENYL)AMINO]CARBONYL]-1,3,4-THIADIAZOL-2-YL)PROPANOIC ACID
    • MFCD12028238
    • LS-03136
    • ALBB-009562
    • 3-[5-[(4-methylphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]propanoic acid
    • AKOS005172300
    • H25214
    • 3-(5-(p-Tolylcarbamoyl)-1,3,4-thiadiazol-2-yl)propanoicacid
    • STK505891
    • 1,3,4-thiadiazole-2-propanoic acid, 5-[[(4-methylphenyl)amino]carbonyl]-
    • CS-0335287
    • 3-{5-[(4-methylphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}propanoic acid
    • 1142202-66-1
    • 3-(5-(p-Tolylcarbamoyl)-1,3,4-thiadiazol-2-yl)propanoic acid
    • 3-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
    • MDL: MFCD12028238
    • Inchi: 1S/C13H13N3O3S/c1-8-2-4-9(5-3-8)14-12(19)13-16-15-10(20-13)6-7-11(17)18/h2-5H,6-7H2,1H3,(H,14,19)(H,17,18)
    • InChI Key: ORZFPHZLSHKBAT-UHFFFAOYSA-N
    • SMILES: S1C(C(NC2C=CC(C)=CC=2)=O)=NN=C1CCC(=O)O

Computed Properties

  • Exact Mass: 291.06776246Da
  • Monoisotopic Mass: 291.06776246Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 120Ų

3-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid Pricemore >>

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